Cas no 1803935-26-3 (5-Cyano-2,3-dimethyl-4-(trifluoromethoxy)pyridine)

• Product Name: 5-Cyano-2,3-dimethyl-4-(trifluoromethoxy)pyridine
• CAS No: 1803935-26-3
• MF: C₉H₇F₃N₂O
• MW: 216.159892320633
• CID: 4911418
• Update Time: 2025-05-19

5-Cyano-2,3-dimethyl-4-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Cyano-2,3-dimethyl-4-(trifluoromethoxy)pyridine

• Inchi： 1S/C9H7F3N2O/c1-5-6(2)14-4-7(3-13)8(5)15-9(10,11)12/h4H,1-2H3
• InChI Key： DLLQVKGAEQTHIW-UHFFFAOYSA-N
• SMILES： FC(OC1C(C#N)=CN=C(C)C=1C)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 270
• XLogP3: 2.5
• Topological Polar Surface Area: 45.9

Additional information on 5-Cyano-2,3-dimethyl-4-(trifluoromethoxy)pyridine

5-Cyano-2,3-Dimethyl-4-(Trifluoromethoxy)Pyridine: A Comprehensive Overview

5-Cyano-2,3-Dimethyl-4-(Trifluoromethoxy)Pyridine, also known by its CAS number 1803935-26-3, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential for use in advanced chemical synthesis and pharmaceutical development. The molecule's structure features a pyridine ring with substituents at positions 2, 3, 4, and 5, including a cyano group at position 5 and a trifluoromethoxy group at position 4. These functional groups contribute to the compound's reactivity and versatility in chemical reactions.

The synthesis of 5-Cyano-2,3-Dimethyl-4-(Trifluoromethoxy)Pyridine involves a series of carefully controlled reactions to ensure the precise placement of substituents on the pyridine ring. Recent advancements in synthetic methodologies have enabled researchers to achieve higher yields and better purity levels. For instance, the use of microwave-assisted synthesis has been reported to significantly accelerate the reaction process while maintaining the integrity of the molecule's structure. This approach not only enhances the efficiency of production but also aligns with modern green chemistry principles by minimizing waste and energy consumption.

One of the most promising applications of 5-Cyano-2,3-Dimethyl-4-(Trifluoromethoxy)Pyridine lies in its role as an intermediate in the synthesis of bioactive compounds. The cyano group at position 5 serves as an excellent nucleophile in various coupling reactions, making it a valuable building block for constructing complex molecular architectures. Recent studies have demonstrated its utility in the development of novel antibiotics and anticancer agents. For example, researchers have successfully incorporated this compound into peptide-based drug delivery systems, leveraging its ability to enhance drug stability and bioavailability.

In addition to its pharmaceutical applications, 5-Cyano-2,3-Dimethyl-4-(Trifluoromethoxy)Pyridine has found relevance in materials science. Its trifluoromethoxy group imparts unique electronic properties to the molecule, making it a candidate for use in organic electronics. Recent research has explored its potential as a component in light-emitting diodes (LEDs) and organic photovoltaic cells. The compound's ability to absorb and emit light across a broad spectrum makes it a compelling choice for next-generation optoelectronic devices.

The chemical stability of 5-Cyano-2,3-Dimethyl-4-(Trifluoromethoxy)Pyridine under various conditions is another area of active investigation. Studies have shown that the compound exhibits remarkable resistance to thermal degradation and oxidative stress, which are critical factors for its use in high-performance materials. Furthermore, its solubility characteristics have been optimized through structural modifications, enabling its incorporation into a wider range of chemical formulations.

From an environmental perspective, the synthesis and application of 5-Cyano-2,3-Dimethyl-4-(Trifluoromethoxy)Pyridine have been designed with sustainability in mind. Researchers are increasingly adopting catalytic processes that reduce the reliance on hazardous reagents and minimize byproduct generation. For instance, palladium-catalyzed cross-coupling reactions have been employed to facilitate key steps in the compound's synthesis while maintaining high levels of selectivity.

In conclusion, 5-Cyano-2,3-Dimethyl-4-(Trifluoromethoxy)Pyridine represents a versatile and innovative compound with diverse applications across multiple disciplines. Its unique structural features and functional groups make it an invaluable tool for advancing chemical research and development. As ongoing studies continue to uncover new potential uses for this compound, it is poised to play an even more significant role in shaping future advancements in science and technology.